4-(4,4-Dimethyl-cyclohexyl)-3-oxo-butyric acid ethyl ester

• IUPAC Name: ethyl 4-(4,4-dimethylcyclohexyl)-3-oxobutanoate
• InChI: InChI=1S/C14H24O3/c1-4-17-13(16)10-12(15)9-11-5-7-14(2,3)8-6-11/h11H,4-10H2,1-3H3
• InChI Key: CRDUBMYNVZOHCC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)CC1CCC(CC1)(C)C
• Molecular Formula: C14H24O3
• Molecular Weight: 240.34 g/mol
• CAS No.: 1414958-05-6

Description

4-(4,4-Dimethyl-cyclohexyl)-3-oxo-butyric acid ethyl ester is a useful research compound. Its molecular formula is C14H24O3 and its molecular weight is 240.34 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 240.17254462 g/mol and the complexity rating of the compound is 271. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

A primary application involves the synthesis and characterization of complex organic molecules. For example, the work by Coriani et al. (2009) details the synthesis and absolute configuration assignment of optically active paraconic-acid derivatives, including a detailed study on 4,4-dimethyl-5-oxo-tetrahydrofuran-3-carboxylic acid and its esters through enzymatic resolution and extensive computational studies (Coriani et al., 2009). Additionally, the preparation of bis(triorganotin(IV)) esters of 4-ketopimelic acid as studied by Chalupa et al. (2006), showcases applications in structural biology and polymer science, highlighting how the structures of these compounds vary between their solid and solution states (Chalupa et al., 2006).

Organic Chemistry Applications

In organic chemistry, the synthesis of new compounds through innovative methods is a significant application. Abele et al. (1993) illustrate the preparation of 1,3-dimethyl-2-ethoxycarbonyl-1-(trifluoromethyl)cyclohex-4-ene via the cycloaddition of specific esters, demonstrating the compound's potential as a precursor for further chemical transformations (Abele et al., 1993). Similarly, the work by Mahmud et al. (2018) on the one-pot synthesis of certain ethyl esters from 2-cyano-3-arylacrylic acid highlights the compound's utility in synthesizing derivatives with potential pharmaceutical applications (Mahmud et al., 2018).